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Compound of Interest

Compound Name: 3-Amino-1,2-propanediol

Cat. No.: B146019 Get Quote

A Comprehensive Technical Guide to the
Physical Properties of 3-Amino-1,2-propanediol
For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of the core physical properties of 3-Amino-
1,2-propanediol, a crucial intermediate in the pharmaceutical industry. The following sections

detail its melting point, boiling point, and solubility, supported by experimental methodologies

and visual workflows to aid in research and development.

Core Physical Properties
3-Amino-1,2-propanediol, also known as isoserinol or 1-amino-2,3-propanediol, is a chiral

amino alcohol. Its physical characteristics are fundamental to its application in chemical

synthesis, particularly in the manufacturing of non-ionic X-ray contrast agents like iohexol.[1]

The data presented below is a summary of these key physical properties.

Melting Point
The melting point of 3-Amino-1,2-propanediol is a key indicator of its purity. The racemic

mixture and its individual enantiomers exhibit slight differences in their melting ranges.
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Form Melting Point (°C) Melting Point (K)

(±)-3-Amino-1,2-propanediol

(racemic)
55-57[2][3][4] 328.15 - 330.15

(S)-3-Amino-1,2-propanediol 54-60[5] 327.15 - 333.15

Boiling Point
The boiling point of 3-Amino-1,2-propanediol is pressure-dependent. The following table

summarizes the boiling point at various pressures for the racemic mixture.

Boiling Point (°C) Pressure (mmHg) Boiling Point (K) Pressure (bar)

264-265[2][4][6] 739[2][4][6] 537.15 - 538.15[7] 0.985[7]

129-131 5 402.15 - 404.15 ~0.0067

110-115 0.001-0.003 383-388[7] 0.001-0.003[7]

95-98 0.000004 368-371[7] 0.000004[7]

163 0.020 436[7] 0.020[7]

Solubility
3-Amino-1,2-propanediol is a polar molecule and exhibits good solubility in polar solvents.

Quantitative data, however, is limited in publicly available literature.

Solvent Solubility

Water Soluble[2][3][4][8][9], >1000 g/L[4]

Alcohols (e.g., Methanol, Ethanol) Soluble[5][6][9][10]

Ether Soluble[10]

Acetone Slightly soluble[10]

Benzene Slightly soluble[10]
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Experimental Protocols for Physical Property
Determination
While specific, detailed experimental protocols for 3-Amino-1,2-propanediol were not found in

the surveyed literature, this section outlines the general and standard methodologies used for

determining the physical properties of similar organic compounds.

Melting Point Determination
The melting point of a solid can be determined by several methods, with the capillary method

being the most common.

General Protocol (Capillary Method):

Sample Preparation: A small amount of the finely powdered, dry sample of 3-Amino-1,2-
propanediol is packed into a thin-walled capillary tube, sealed at one end.

Apparatus Setup: The capillary tube is attached to a thermometer and placed in a heating

bath (e.g., an oil bath or a Thiele tube) or a dedicated melting point apparatus.

Heating: The sample is heated slowly and at a constant rate.

Observation: The temperature at which the substance begins to melt (the first appearance of

liquid) and the temperature at which it becomes completely liquid are recorded as the

melting point range.

For compounds like amino acids that may decompose upon heating, Fast Scanning

Calorimetry (FSC) can be employed to determine the melting temperature and enthalpy of

fusion by using very high scanning rates to outrun decomposition.[8]

Boiling Point Determination
The boiling point of a liquid is determined by methods such as distillation or using a Thiele tube,

especially for small sample volumes.

General Protocol (Thiele Tube Method):
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Sample Preparation: A small amount of liquid 3-Amino-1,2-propanediol is placed in a small

test tube. A capillary tube, sealed at one end, is inverted and placed inside the test tube.

Apparatus Setup: The test tube assembly is attached to a thermometer and immersed in a

Thiele tube containing a heating oil.

Heating: The Thiele tube is gently heated, causing air to escape from the capillary tube.

Heating is continued until a steady stream of bubbles emerges from the capillary.

Cooling and Observation: The heat source is removed, and the apparatus is allowed to cool.

The temperature at which the liquid just begins to enter the capillary tube is recorded as the

boiling point.[11]

Solubility Determination
The solubility of a compound is typically determined by preparing a saturated solution at a

specific temperature and then measuring the concentration of the solute.

General Protocol (Isothermal Saturation Method):

Solution Preparation: An excess amount of 3-Amino-1,2-propanediol is added to a known

volume of the solvent (e.g., water, ethanol) in a sealed container.

Equilibration: The mixture is agitated at a constant temperature for a sufficient period to

ensure that equilibrium is reached and the solution is saturated.

Sample Analysis: A known volume of the supernatant (the clear liquid above the undissolved

solid) is carefully withdrawn.

Quantification: The amount of dissolved 3-Amino-1,2-propanediol in the sample is

determined using an appropriate analytical technique, such as gravimetric analysis (after

solvent evaporation), titration, or chromatography. The solubility is then expressed in units

such as g/100 mL or mol/L.

Synthesis and Application Workflows
3-Amino-1,2-propanediol is a key building block in several important chemical syntheses. The

following diagrams, generated using the DOT language, illustrate the primary synthesis route
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for 3-Amino-1,2-propanediol and its subsequent use in the production of the X-ray contrast

agent, iohexol.

Synthesis of 3-Amino-1,2-propanediol
The most common industrial synthesis of 3-Amino-1,2-propanediol involves the ammonolysis

of 3-chloro-1,2-propanediol.[4] An alternative starting material is epichlorohydrin.[6]

Starting Materials

Reaction Product

3-chloro-1,2-propanediol

Ammonolysis

Ammonia

3-Amino-1,2-propanediol

Nucleophilic
Substitution

Click to download full resolution via product page

Caption: Synthesis of 3-Amino-1,2-propanediol via ammonolysis.

Role in Iohexol Synthesis
3-Amino-1,2-propanediol is a critical intermediate in the multi-step synthesis of iohexol. It is

introduced in a key step to form the diamide intermediate.
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5-Amino-2,4,6-triiodo-
isophthaloyl dichloride

5-Amino-N,N'-bis(2,3-dihydroxypropyl)-
2,4,6-triiodoisophthalamide

3-Amino-1,2-propanediol

Acetylation

5-Acetamido-N,N'-bis(2,3-dihydroxypropyl)-
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N-alkylation with
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Caption: Simplified pathway for Iohexol synthesis.
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Conclusion
This guide has summarized the essential physical properties of 3-Amino-1,2-propanediol,
providing a foundation for its use in research and manufacturing. While comprehensive

quantitative solubility data and specific, validated experimental protocols for this compound are

not widely available in the public domain, the information and general methodologies presented

here serve as a valuable resource for professionals in the field. The provided synthesis

workflows offer a clear visual representation of its importance as a chemical intermediate.

Further research into its quantitative solubility in a broader range of solvents would be a

valuable addition to the existing literature.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [Physical properties of 3-Amino-1,2-propanediol: melting
point, boiling point, solubility]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b146019#physical-properties-of-3-amino-1-2-
propanediol-melting-point-boiling-point-solubility]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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